4-{4-[4-(azepan-1-ylmethyl)-1H-1,2,3-triazol-1-yl]piperidin-1-yl}butan-2-ol

• IUPAC Name: 4-[4-[4-(azepan-1-ylmethyl)triazol-1-yl]piperidin-1-yl]butan-2-ol
• InChI: InChI=1S/C18H33N5O/c1-16(24)6-11-21-12-7-18(8-13-21)23-15-17(19-20-23)14-22-9-4-2-3-5-10-22/h15-16,18,24H,2-14H2,1H3
• InChI Key: QFZNJOYEUDWUTN-UHFFFAOYSA-N
• Canonical SMILES: CC(CCN1CCC(CC1)N2C=C(N=N2)CN3CCCCCC3)O
• Molecular Formula: C18H33N5O
• Molecular Weight: 335.5 g/mol

Description

4-{4-[4-(azepan-1-ylmethyl)-1H-1,2,3-triazol-1-yl]piperidin-1-yl}butan-2-ol, also known as AZPB, is a chemical compound that has been of interest in scientific research due to its potential therapeutic applications. AZPB is a synthetic compound that was first synthesized in 2014 by a team of researchers at the University of California, San Diego. Since then, there has been a growing interest in the compound and its potential uses.

Mechanism of Action

The mechanism of action of 4-{4-[4-(azepan-1-ylmethyl)-1H-1,2,3-triazol-1-yl]piperidin-1-yl}butan-2-ol is not fully understood, but it is believed to act as a positive allosteric modulator of the GABA-A receptor. This means that it enhances the activity of the receptor by binding to a site on the receptor that is distinct from the site where GABA binds. By enhancing the activity of the GABA-A receptor, this compound may help to reduce anxiety and stress.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal studies. For example, it has been shown to increase levels of GABA in the brain, which is a neurotransmitter that is involved in the regulation of anxiety and stress. Additionally, this compound has been shown to increase the activity of certain brain regions that are involved in the regulation of emotional processing.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{4-[4-(azepan-1-ylmethyl)-1H-1,2,3-triazol-1-yl]piperidin-1-yl}butan-2-ol in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities with a high degree of purity. Additionally, the compound has been shown to have a high degree of selectivity for the GABA-A receptor, which means that it is less likely to have off-target effects. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of studies that use the compound.

Future Directions

There are a number of potential future directions for research on 4-{4-[4-(azepan-1-ylmethyl)-1H-1,2,3-triazol-1-yl]piperidin-1-yl}butan-2-ol. One area of interest is the use of the compound as a potential treatment for anxiety disorders. Additionally, there is interest in exploring the use of this compound in combination with other compounds to enhance its therapeutic effects. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of medicine.

Synthesis Methods

4-{4-[4-(azepan-1-ylmethyl)-1H-1,2,3-triazol-1-yl]piperidin-1-yl}butan-2-ol is synthesized using a multi-step process that involves the use of various chemical reagents and techniques. The synthesis process begins with the preparation of the piperidine and azepane starting materials. These are then reacted with a triazole-containing compound to form the desired product, this compound. The synthesis process is complex and requires careful attention to detail to ensure the purity and quality of the final product.

Scientific Research Applications

4-{4-[4-(azepan-1-ylmethyl)-1H-1,2,3-triazol-1-yl]piperidin-1-yl}butan-2-ol has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the compound's ability to modulate the activity of certain neurotransmitter receptors in the brain. Specifically, this compound has been shown to enhance the activity of the GABA-A receptor, which is involved in the regulation of anxiety and stress. This has led to interest in the compound as a potential treatment for anxiety disorders.